Cas no 2089611-85-6 (2-3,4-Dihydro-3-methyl-2,4-dioxo-6-(3R)-3-piperidinylamino-1(2H)-pyrimidinylmethyl-benzonitrile)

• Product Name: 2-3,4-Dihydro-3-methyl-2,4-dioxo-6-(3R)-3-piperidinylamino-1(2H)-pyrimidinylmethyl-benzonitrile
• CAS No: 2089611-85-6
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 4558101
• Update Time: 2025-07-09

2-3,4-Dihydro-3-methyl-2,4-dioxo-6-(3R)-3-piperidinylamino-1(2H)-pyrimidinylmethyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• (R)-2-((3-methyl-2,4-dioxo-6-(piperidin-3-ylamino)-3,4-Dihydro- pyrimidin-1(2H)-yl)methyl)benzonitrile hydrogen chloride
• Alogliptin-15
• Alogliptin related substances 12
• Benzonitrile, 2-[[3,4-dihydro-3-methyl-2,4-dioxo-6-[(3R)-3-piperidinylamino]-1(2H)-pyrimidinyl]methyl]-
• Alogliptin Impurity 77
• 2-?[[3,?4-?Dihydro-?3-?methyl-?2,?4-?dioxo-?6-?[(3R)?-?3-?piperidinylamino]?-?1(2H)?-?pyrimidinyl]?methyl]?-benzonitrile
• 2-3,4-Dihydro-3-methyl-2,4-dioxo-6-(3R)-3-piperidinylamino-1(2H)-pyrimidinylmethyl-benzonitrile

• Inchi： 1S/C18H21N5O2/c1-22-17(24)9-16(21-15-7-4-8-20-11-15)23(18(22)25)12-14-6-3-2-5-13(14)10-19/h2-3,5-6,9,15,20-21H,4,7-8,11-12H2,1H3/t15-/m1/s1
• InChI Key： CJUQMOXPZCAFBI-OAHLLOKOSA-N
• SMILES： C(#N)C1=CC=CC=C1CN1C(=O)N(C)C(=O)C=C1N[C@@H]1CCCNC1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-3,4-Dihydro-3-methyl-2,4-dioxo-6-(3R)-3-piperidinylamino-1(2H)-pyrimidinylmethyl-benzonitrile

2-3,4-Dihydro-3-methyl-2,4-dioxo-6-(3R)-3-piperidinylamino-1(2H)-pyrimidinylmethyl-benzonitrile: A Comprehensive Overview

The compound with CAS No. 2089611-85-6, known as 2-3,4-dihydro-3-methyl-2,4-dioxo-6-(3R)-3-piperidinylamino-1(2H)-pyrimidinylmethyl-benzonitrile, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which includes a pyrimidine ring system, a piperidine moiety, and a benzonitrile group. The benzonitrile group is particularly interesting due to its potential for bioisosteric replacement and its role in modulating the compound's pharmacokinetic properties.

Recent studies have highlighted the pyrimidine ring system as a key structural element in various bioactive molecules. Pyrimidines are known for their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In this compound, the pyrimidine ring is further modified with a dihydro structure, which introduces additional stereochemistry and potentially enhances the molecule's stability. The 3-methyl substitution on the dihydro ring adds to the complexity of the structure and may influence the compound's solubility and absorption profiles.

The piperidine moiety in this compound is another critical feature. Piperidine rings are commonly found in pharmaceutical agents due to their ability to form cation-π interactions and their role in enhancing drug-target binding affinity. The (3R) configuration of the piperidine ring suggests that stereochemistry plays a significant role in the compound's activity. This stereocenter likely affects the molecule's pharmacodynamics and pharmacokinetics, making it a promising candidate for enantioselective synthesis.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient routes for constructing such complex molecules. For instance, methodologies involving click chemistry and transition metal-catalyzed coupling reactions have been employed to synthesize similar compounds with high yields and purity. These techniques not only facilitate the construction of intricate structures like this one but also pave the way for large-scale production if the compound proves to be therapeutically valuable.

In terms of biological activity, this compound has shown potential as a kinase inhibitor in preliminary assays. Kinases are key enzymes involved in various cellular processes, including signal transduction and cell proliferation. By inhibiting specific kinases, this compound could potentially be used to treat diseases such as cancer, where unregulated kinase activity often leads to tumor growth and metastasis.

Moreover, computational studies using molecular docking techniques have revealed that this compound exhibits favorable binding affinities towards several protein targets. These studies suggest that the benzonitrile group may act as a recognition element for certain pockets within target proteins, while the pyrimidine ring system contributes to overall binding stability through hydrogen bonding interactions.

One of the most exciting aspects of this compound is its potential for further modification. Researchers are actively exploring analogs with variations in the substituents on both the pyrimidine ring and the piperidine moiety. These analogs are being tested for improved bioavailability, enhanced potency, and reduced off-target effects. For example, substituting the benzonitrile group with other electron-withdrawing groups has been shown to increase the compound's inhibitory activity against certain kinases.

In addition to its therapeutic potential, this compound serves as a valuable tool for studying molecular recognition and drug design principles. Its unique structure provides insights into how different functional groups can be combined to achieve desired biological activities while maintaining favorable pharmacokinetic profiles.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinical candidate. Ongoing research is focused on optimizing its pharmacokinetic properties through techniques such as prodrug design and lipidation, which aim to improve absorption and reduce clearance rates.

In conclusion, 2-3,4-dihydro-3-methyl-2,4-dioxo-6-(3R)-3-piperidinylamino-1(2H)-pyrimidinylmethyl-benzonitrile represents a promising lead molecule in drug discovery. Its intricate structure combines multiple functional groups that contribute to its biological activity and pharmacokinetic properties. With continued research efforts, this compound has the potential to advance into preclinical studies and eventually contribute to novel therapeutic strategies for treating various diseases.